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Compound of Interest

Compound Name: 2-(9-Benzyl-9H-purin-6-yl)ethanol

Cat. No.: B11859599 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
2-(9-Benzyl-9H-purin-6-yl)ethanol is a substituted purine derivative. Purine scaffolds are of

significant interest in medicinal chemistry and drug development due to their prevalence in

biologically active molecules. This compound serves as a valuable intermediate for the

synthesis of more complex molecules, including potential kinase inhibitors, antiviral agents, and

other therapeutic candidates.[1] The synthesis protocol described here follows a common two-

step approach for creating 6,9-disubstituted purines: N9-benzylation of a purine core followed

by nucleophilic substitution at the C6 position.

Reaction Scheme
The synthesis is a two-step process starting from 6-chloropurine:

Step 1: N9-Benzylation. 6-Chloropurine is reacted with benzyl bromide in the presence of a

base to yield 9-benzyl-6-chloro-9H-purine.

Step 2: Nucleophilic Substitution. The resulting 9-benzyl-6-chloro-9H-purine is reacted with

ethylene glycol under basic conditions to yield the final product, 2-(9-Benzyl-9H-purin-6-
yl)ethanol.
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Caption: Overall reaction scheme for the synthesis of 2-(9-Benzyl-9H-purin-6-yl)ethanol from

6-chloropurine.

Experimental Protocol
This protocol details the necessary reagents, equipment, and step-by-step procedures for the

synthesis.

Materials and Reagents
All reagents should be of analytical grade and used as received from commercial suppliers

unless otherwise noted.
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Reagent
Molar Mass (
g/mol )

Quantity Molar Equiv. Supplier

Step 1: 9-Benzyl-

6-chloro-9H-

purine

6-Chloropurine 154.55 1.0 g 1.0 Sigma-Aldrich

Benzyl bromide 171.04 1.1 mL 1.5 Sigma-Aldrich

Potassium

carbonate

(K₂CO₃)

138.21 1.78 g 2.0 Sigma-Aldrich

N,N-

Dimethylformami

de (DMF)

73.09 20 mL - Sigma-Aldrich

Step 2: 2-(9-

Benzyl-9H-purin-

6-yl)ethanol

9-Benzyl-6-

chloro-9H-purine
244.69 1.0 g 1.0 From Step 1

Ethylene glycol 62.07 10 mL - Sigma-Aldrich

Sodium hydride

(NaH, 60% disp.)
40.00 0.20 g 1.2 Sigma-Aldrich

Workup &

Purification

Dichloromethane

(DCM)
84.93 As needed - Fisher Scientific

Ethyl acetate

(EtOAc)
88.11 As needed - Fisher Scientific

Hexane 86.18 As needed - Fisher Scientific
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Saturated aq.

NaHCO₃
- As needed - Lab Prepared

Brine - As needed - Lab Prepared

Anhydrous

Sodium Sulfate

(Na₂SO₄)

142.04 As needed - Fisher Scientific

Silica Gel (230-

400 mesh)
- As needed - VWR

Step 1: Synthesis of 9-Benzyl-6-chloro-9H-purine
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 6-

chloropurine (1.0 g, 6.47 mmol) and potassium carbonate (1.78 g, 12.9 mmol).

Solvent Addition: Add 20 mL of anhydrous N,N-Dimethylformamide (DMF) to the flask.

Reagent Addition: Add benzyl bromide (1.1 mL, 9.70 mmol) dropwise to the stirring

suspension at room temperature.

Reaction: Stir the mixture at room temperature for 12-16 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) using a mobile phase of Ethyl

Acetate/Hexane (1:1).

Workup:

Once the reaction is complete, pour the mixture into 100 mL of ice-cold water.

A precipitate will form. Collect the solid by vacuum filtration.

Wash the solid with cold water (3 x 20 mL).

Purification: The crude product can be purified by recrystallization from ethanol to yield 9-

benzyl-6-chloro-9H-purine as a white solid.

Step 2: Synthesis of 2-(9-Benzyl-9H-purin-6-yl)ethanol
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Reaction Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere

(Nitrogen or Argon), add ethylene glycol (10 mL).

Base Addition: Carefully add sodium hydride (0.20 g of 60% dispersion, 5.0 mmol) portion-

wise to the ethylene glycol at 0 °C (ice bath). Stir until hydrogen gas evolution ceases and a

clear solution of sodium glycolate is formed.

Reagent Addition: Add 9-benzyl-6-chloro-9H-purine (1.0 g, 4.09 mmol) to the flask.

Reaction: Heat the reaction mixture to 120 °C and stir for 4-6 hours. Monitor the reaction by

TLC (DCM/Methanol, 95:5).

Workup:

Cool the reaction mixture to room temperature.

Carefully quench the reaction by slowly adding 50 mL of saturated aqueous sodium

bicarbonate (NaHCO₃) solution.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium

sulfate (Na₂SO₄).

Purification:

Filter off the drying agent and concentrate the organic solvent under reduced pressure to

obtain the crude product.

Purify the crude residue by column chromatography on silica gel, eluting with a gradient of

Dichloromethane (DCM) to 5% Methanol in DCM.

Combine the fractions containing the product and evaporate the solvent to yield 2-(9-
Benzyl-9H-purin-6-yl)ethanol as a white to off-white solid.

Characterization Data (Expected)
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Analysis Expected Result

Appearance White to off-white solid

¹H NMR (400 MHz, CDCl₃)

δ 8.60 (s, 1H), 8.05 (s, 1H), 7.40-7.25 (m, 5H),

5.45 (s, 2H), 4.10 (t, 2H), 3.95 (t, 2H), 2.50 (br s,

1H, OH).

Mass Spec (ESI+) m/z = 271.12 (M+H)⁺

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental procedures.
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Step 1: Synthesis of 9-Benzyl-6-chloro-9H-purine

Combine 6-Chloropurine & K₂CO₃ in DMF

Add Benzyl Bromide

Stir at RT for 12-16h

Monitor by TLC

Quench with Ice Water

Filter Precipitate

Recrystallize from Ethanol

Obtain Product 1

Click to download full resolution via product page

Caption: Workflow for the synthesis of 9-Benzyl-6-chloro-9H-purine.
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Step 2: Synthesis of 2-(9-Benzyl-9H-purin-6-yl)ethanol

Prepare Sodium Glycolate (NaH in Ethylene Glycol)

Add Product 1

Heat at 120°C for 4-6h

Monitor by TLC

Quench with aq. NaHCO₃

Extract with Ethyl Acetate

Dry & Concentrate

Purify by Column Chromatography

Obtain Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(9-Benzyl-9H-purin-6-yl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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